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Abstract

This technical guide provides a comprehensive overview of 6-Bromo-8-methoxy-4-
methylquinazoline, a heterocyclic compound of interest in medicinal chemistry. Due to the
limited availability of public data on this specific molecule, this document outlines a plausible
synthetic route, predicted chemical properties, and potential biological activities based on
established chemical principles and the known characteristics of structurally related quinazoline
derivatives. This guide is intended to serve as a foundational resource for researchers engaged
in the synthesis, characterization, and evaluation of novel quinazoline-based compounds for
drug discovery and development.

Introduction to the Quinazoline Scaffold

The quinazoline ring system, a fusion of a benzene ring and a pyrimidine ring, is a prominent
scaffold in medicinal chemistry. Its derivatives exhibit a wide spectrum of biological activities,
including but not limited to anticancer, antimicrobial, anti-inflammatory, and antihypertensive
properties.[1][2] The versatility of the quinazoline core allows for substitutions at various
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positions, leading to a diverse chemical space with a range of pharmacological profiles. The
presence of a bromine atom, a methoxy group, and a methyl group on the quinazoline
framework, as in the case of 6-Bromo-8-methoxy-4-methylquinazoline, is anticipated to
modulate its physicochemical properties and biological target interactions.

Chemical Identification and Properties

As of the latest search, a specific CAS number for 6-Bromo-8-methoxy-4-methylquinazoline
has not been found in publicly accessible databases. However, based on IUPAC nomenclature
rules, its systematic name is 6-Bromo-8-methoxy-4-methylquinazoline.

Predicted Physicochemical Properties

The chemical properties of 6-Bromo-8-methoxy-4-methylquinazoline can be predicted based
on the contributions of its constituent functional groups. A summary of these predicted
properties is presented in Table 1.

Property Predicted Value

Molecular Formula C10H9BrN20

Molecular Weight 253.10 g/mol

Appearance Off-white to pale yellow solid

Soluble in organic solvents like DMSO, DMF,

Solubility
and methanol
Melting Point Estimated to be in the range of 150-200 °C
LogP ~3.5
pKa (most basic) ~2.5-3.5 (predicted for the quinazoline nitrogen)

Note: These properties are estimations and require experimental verification.

Proposed Synthesis Pathway

A plausible and efficient method for the synthesis of 6-Bromo-8-methoxy-4-
methylquinazoline is a modification of the widely recognized Niementowski quinazoline
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synthesis.[3][4][5] This approach involves the cyclocondensation of a substituted anthranilic
acid derivative with an appropriate amide or a related precursor. The proposed multi-step
synthesis is outlined below.

Diagram of the Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 6-Bromo-8-methoxy-4-methylquinazoline.

Detailed Experimental Protocol

Step 1: Synthesis of 2-Amino-3-methoxy-5-bromobenzoic acid (Starting Material)

The synthesis would commence with a commercially available or synthesized substituted
anthranilic acid, specifically 2-amino-3-methoxy-5-bromobenzoic acid.

Step 2: Acetylation of 2-Amino-3-methoxy-5-bromobenzoic acid

» Dissolve 2-amino-3-methoxy-5-bromobenzoic acid in glacial acetic acid.
e Add acetic anhydride to the solution and reflux the mixture for 2-3 hours.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

» Upon completion, cool the reaction mixture and pour it into ice-cold water to precipitate the
product.

« Filter the precipitate, wash with cold water, and dry to obtain 2-acetamido-3-methoxy-5-
bromobenzoic acid.

Step 3: Cyclization to form the Benzoxazinone Intermediate

» Heat the 2-acetamido-3-methoxy-5-bromobenzoic acid with acetic anhydride under reflux for
4-6 hours.

* Remove the excess acetic anhydride under reduced pressure.

e The resulting residue, 6-Bromo-8-methoxy-2-methyl-4H-3,1-benzoxazin-4-one, can be used
in the next step with or without further purification.
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Step 4: Ammonolysis and Rearrangement to the Quinazolinone

Dissolve the benzoxazinone intermediate in a suitable solvent such as ethanol or dioxane.

e Bubble ammonia gas through the solution or use a solution of ammonia in the chosen
solvent.

o Heat the mixture in a sealed vessel to facilitate the ring-opening and subsequent
recyclization to the quinazolinone.

e Monitor the reaction by TLC.

» After completion, cool the reaction mixture and isolate the product, 6-Bromo-8-methoxy-4-
methylquinazolin-4(3H)-one, by filtration or crystallization.

Step 5: Chlorination and Methylation to the Final Product

o Treat the 6-Bromo-8-methoxy-4-methylquinazolin-4(3H)-one with a chlorinating agent such
as phosphorus oxychloride (POCIs) to yield the 4-chloro intermediate, 6-Bromo-4-chloro-8-
methoxyquinazoline.

o The subsequent methylation at the 4-position can be achieved via a nucleophilic substitution
reaction using an organometallic reagent like methylmagnesium bromide (CHsMgBr) or
through a palladium-catalyzed cross-coupling reaction.

Potential Biological Activities and Therapeutic
Applications

The biological activity of quinazoline derivatives is highly dependent on the nature and position
of their substituents.

Anticancer Potential

Many quinazoline derivatives are known to exhibit potent anticancer activity, often by inhibiting
key enzymes in cellular signaling pathways.[6][7] The presence of a halogen, such as bromine,
at the 6-position has been shown to enhance the cytotoxic effects of some quinazolinones.
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Furthermore, methoxy and methyl substitutions can influence the compound's binding affinity to
target proteins and its pharmacokinetic properties.

Diagram of a Potential Mechanism of Action
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Caption: Potential mechanism of action via receptor tyrosine kinase inhibition.

Antimicrobial Activity

Substituted quinazolines have also been investigated for their antimicrobial properties.[7] The
lipophilicity imparted by the bromo and methyl groups, combined with the electronic effects of
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the methoxy group, could contribute to activity against various bacterial and fungal strains.
Structure-activity relationship studies have indicated that substitutions at positions 6 and 8 can
be crucial for antimicrobial efficacy.[6]

Conclusion

While direct experimental data for 6-Bromo-8-methoxy-4-methylquinazoline remains to be
published, this technical guide provides a robust framework for its synthesis and potential
applications based on established chemical knowledge of the quinazoline scaffold. The
proposed synthetic route offers a clear and logical pathway for its preparation, and the
discussion on its potential biological activities provides a strong rationale for its investigation as
a novel therapeutic agent. Further research is warranted to synthesize, characterize, and
evaluate the pharmacological profile of this promising compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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